Cas no 885519-64-2 (4-Chloro-6-methoxy-1H-indazole)

• Product Name: 4-Chloro-6-methoxy-1H-indazole
• CAS No: 885519-64-2
• MF: C₈H₇ClN₂O
• MW: 182.60698056221
• MDL: MFCD07781386
• CID: 840451
• PubChem ID: 24728135
• Update Time: 2025-05-25

4-Chloro-6-methoxy-1H-indazole Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-methoxy-1H-indazole
• AKOS006285182
• DTXSID90646198
• 885519-64-2
• DB-332230

• MDL： MFCD07781386
• Inchi： 1S/C8H7ClN2O/c1-12-5-2-7(9)6-4-10-11-8(6)3-5/h2-4H,1H3,(H,10,11)
• InChI Key： CPNRYHMIUQROSV-UHFFFAOYSA-N
• SMILES： ClC1=CC(=CC2=C1C=NN2)OC

Computed Properties

• Exact Mass: 182.0246905g/mol
• Monoisotopic Mass: 182.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 37.9Ų

Additional information on 4-Chloro-6-methoxy-1H-indazole

Introduction to 4-Chloro-6-methoxy-1H-indazole (CAS No. 885519-64-2)

4-Chloro-6-methoxy-1H-indazole, identified by the Chemical Abstracts Service Number (CAS No.) 885519-64-2, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical and chemical research. This compound belongs to the indazole class, characterized by a fused benzene and pyrazole ring system, which makes it a versatile scaffold for drug discovery and development. The presence of both chloro and methoxy substituents on the indazole core enhances its reactivity and potential biological activity, making it a valuable intermediate in synthetic chemistry.

The indazole moiety is particularly interesting due to its structural similarity to several bioactive molecules, including natural products and pharmacologically relevant compounds. Its aromatic system allows for interactions with various biological targets, such as enzymes and receptors, which are crucial for developing therapeutic agents. The chloro substituent at the 4-position introduces electrophilicity, facilitating nucleophilic substitution reactions that are commonly employed in medicinal chemistry to diversify molecular libraries. Meanwhile, the methoxy group at the 6-position provides metabolic stability and influences electronic properties, contributing to the compound's overall pharmacokinetic profile.

In recent years, 4-Chloro-6-methoxy-1H-indazole has been explored in several research studies for its potential applications in drug development. One notable area of interest is its role as a precursor in synthesizing indazole derivatives with enhanced biological activity. For instance, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in cancer and inflammation. The structural features of 4-Chloro-6-methoxy-1H-indazole make it an ideal candidate for further modifications, allowing chemists to fine-tune its properties for optimal biological efficacy.

Recent advancements in computational chemistry have also highlighted the significance of 4-Chloro-6-methoxy-1H-indazole in virtual screening campaigns. Molecular docking studies have demonstrated its potential binding affinity to various protein targets, including kinases and transcription factors. These findings suggest that derivatives of this compound could be developed into potent therapeutic agents with applications in oncology and immunomodulation. The combination of experimental synthesis and computational modeling has accelerated the discovery process, making 4-Chloro-6-methoxy-1H-indazole a focal point in modern drug design strategies.

The synthetic utility of 4-Chloro-6-methoxy-1H-indazole extends beyond pharmaceutical applications. It serves as a key intermediate in the preparation of complex organic molecules, including agrochemicals and specialty chemicals. The ability to functionalize both chloro and methoxy positions allows for a wide range of chemical transformations, enabling the construction of diverse molecular architectures. This flexibility has made 4-Chloro-6-methoxy-1H-indazole a preferred building block for synthetic chemists working on challenging synthetic problems.

In conclusion, 4-Chloro-6-methoxy-1H-indazole (CAS No. 885519-64-2) is a multifaceted compound with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features and reactivity make it a valuable tool for developing new drugs targeting various diseases. As research continues to uncover novel applications for this compound, its importance in the chemical and pharmaceutical industries is likely to grow further. The ongoing exploration of its derivatives and synthetic pathways underscores its enduring relevance in modern science.